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Compound of Interest
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Cat. No.: B1599040

Technical Support Center: Ferric Tartrate Method
for Cellulose Viscosity

Welcome to the technical support center for optimizing ferric tartrate concentration in cellulose
viscosity measurements. This resource provides researchers, scientists, and drug development
professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and
experimental protocols to ensure accurate and repeatable results.

Frequently Asked Questions (FAQs)

Q1: What is the ferric tartrate method for cellulose viscosity measurement? Al: The ferric
tartrate method uses an alkaline solution of a ferric-sodium tartrate complex (FeTNa) to
dissolve cellulose.[1] Once dissolved, the viscosity of the cellulose solution is measured,
typically with a capillary viscometer. This viscosity measurement provides an indication of the
average degree of polymerization (DP) and molecular weight of the cellulose.[2][3]

Q2: Why use ferric tartrate instead of other solvents like cupriethylenediamine (CED)? A2:
While cupriethylenediamine (CED) is a widely used solvent for cellulose viscosity and is
specified in standard methods like TAPPI T230, ferric tartrate offers certain advantages.[4][5]
Alkaline sodium ferric tartrate is considered a very good solvent for cellulose and is relatively
insensitive to atmospheric degradation during the dissolution process.[6] The choice of solvent
often depends on specific experimental goals, available equipment, and historical data for
comparison.
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Q3: What is the general composition of the ferric tartrate solvent? A3: The solvent is an
alkaline solution containing a complex of iron (lll) and sodium tartrate. A common preparation
involves dissolving sodium tartrate and a ferric salt (like ferric nitrate or chloride) in water,
followed by the slow addition of a concentrated sodium hydroxide (NaOH) solution at a low
temperature.[6][7] The final solution typically contains a specific concentration of free NaOH.[6]

Q4: How does cellulose concentration affect the viscosity measurement? A4: The viscosity of
the cellulose-ferric tartrate solution is highly dependent on the cellulose concentration. As the
concentration of cellulose increases, the solution viscosity rises sharply.[6] It is crucial to work
within a practical concentration range that allows for accurate measurement without exceeding
the solubility limit of the cellulose or the operational range of the viscometer.

Q5: Is there a standard test method for the ferric tartrate procedure? A5: While TAPPI T230 is
a well-established standard for cellulose viscosity using the CED solvent, a similarly universal
standard for the ferric tartrate method is less commonly cited.[5][8] However, various research
papers and internal laboratory methods have established reliable protocols. The procedure
described by Valtasaari is a frequently referenced method for preparing the solvent.[6]

Troubleshooting Guide

Q: My cellulose sample is not dissolving completely. What could be the cause? A: Incomplete
dissolution can stem from several factors:

» High Molecular Weight: Cellulose with a very high degree of polymerization (DP) is inherently
more difficult to dissolve.[1][9]

 Incorrect Solvent Composition: The dissolving power of the FeTNa solution is dependent on
the concentrations of the ferric-tartrate complex and free sodium hydroxide. Ensure the
solvent was prepared correctly.

« Insufficient Mixing/Time: Ensure vigorous and sustained stirring in a sealed container to
promote dissolution. For higher DP cellulose, longer dissolution times may be necessary.

e Presence of Lignin: For wood pulps, a high lignin content can hinder dissolution. The
applicability of this method is best for bleached or low-lignin pulps.[5]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1599040?utm_src=pdf-body
https://2024.sci-hub.se/3894/e920ef5b6d5d233f26069a65634a9e63/smith1963.pdf
https://en.wikipedia.org/wiki/Iron(III)_chloride
https://2024.sci-hub.se/3894/e920ef5b6d5d233f26069a65634a9e63/smith1963.pdf
https://www.benchchem.com/product/b1599040?utm_src=pdf-body
https://2024.sci-hub.se/3894/e920ef5b6d5d233f26069a65634a9e63/smith1963.pdf
https://www.benchchem.com/product/b1599040?utm_src=pdf-body
https://www.benchchem.com/product/b1599040?utm_src=pdf-body
https://ipstesting.com/find-a-test/tappi-test-methods/tappi-t-230-pulp-viscosity/
https://standards.globalspec.com/std/13394415/tappi-t-230
https://2024.sci-hub.se/3894/e920ef5b6d5d233f26069a65634a9e63/smith1963.pdf
https://scholarworks.wmich.edu/engineer-senior-theses/78/
https://www.researchgate.net/figure/The-viscosity-of-cellulose-using-CED-and-NMMO-viscometry_tbl2_263358877
https://ipstesting.com/find-a-test/tappi-test-methods/tappi-t-230-pulp-viscosity/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Q: | am getting inconsistent or non-repeatable viscosity readings. What should | check? A:
Variability in viscosity readings often points to issues with either the solution preparation or the
measurement process:

o Cellulose Degradation: The alkaline nature of the solvent can cause cellulose degradation if
not handled properly (e.g., prolonged exposure to air/oxygen or high temperatures). This
degradation lowers the molecular weight and, consequently, the viscosity.[1]

o Solution Instability: The ferric tartrate complex can decompose, especially when exposed to
light or temperatures above 90°C.[6][10] Always use freshly prepared solutions or store them
properly (cool, dark conditions).

e Inaccurate Temperature Control: Viscosity is highly sensitive to temperature. Ensure the
viscometer bath is maintained at a constant temperature (e.g., 25 £ 0.1 °C) throughout the
measurement.[11]

e Incomplete Dissolution: Undissolved fibers or gel particles can clog the viscometer capillary
or lead to erroneous readings.[12] Filter the solution if necessary before measurement.

Q: The color of my ferric tartrate solution has changed. Is it still usable? A: A significant color
change, patrticularly if the solution is heated, can indicate the decomposition of the ferric-
tartrate complex.[10][13] It is recommended to discard the solution and prepare a fresh batch to
ensure reliable dissolving power and accurate results. The stock solution should be protected
from light to maintain its stability.[6]

Q: The viscosity of my solution seems too high and is difficult to measure. What can | do? A: An
excessively high viscosity usually means the cellulose concentration is too high for its
molecular weight.[6]

» Reduce Cellulose Concentration: The most straightforward solution is to prepare a new
sample with a lower, precisely known concentration of cellulose.

e Check for Contaminants: The presence of certain metal ions (e.g., alkaline earth metals) can
sometimes cause an abnormal increase in solution viscosity, a phenomenon known as the
"salt effect".[14]
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Data Presentation: Solvent Composition

The optimal concentration of ferric tartrate and other components can vary depending on the
specific cellulose source and its degree of polymerization. The table below summarizes
component concentrations cited in the literature.

Component

Concentration /
Ratio

Source | Standard

Notes

Ferric Iron (Fe)

0.15M-0.55M

[15]

The concentration can
be adjusted based on
the specific

application.

Free Sodium
Hydroxide (NaOH)

04M-5M

[15]

A final concentration
of 6% free NaOH is

also reported.[6]

Component Molar
Ratio

Fe : Tartaric Acid :
NaOH =1:3.28:
11.84

[15]

Provides a
stoichiometric basis
for preparing the

complex.

Can be added to the

Stabilizer 5 g/L Sodium Tartrate [6] stock solution to
improve stability.
This is the standard
concentration for the
Cellulose TAPPI T230 method
) 0.5% (w/v) [5][8] _
Concentration (using CED) and

serves as a good

starting point.

Experimental Protocols
Protocol 1: Preparation of Alkaline Ferric Tartrate (FeTNa) Solution

This protocol is based on the procedure described by Valtasaari.[6]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1599040?utm_src=pdf-body
https://www.researchgate.net/publication/230370374_The_configuration_of_cellulose_dissolved_in_iron-sodiumtartrate
https://www.researchgate.net/publication/230370374_The_configuration_of_cellulose_dissolved_in_iron-sodiumtartrate
https://2024.sci-hub.se/3894/e920ef5b6d5d233f26069a65634a9e63/smith1963.pdf
https://www.researchgate.net/publication/230370374_The_configuration_of_cellulose_dissolved_in_iron-sodiumtartrate
https://2024.sci-hub.se/3894/e920ef5b6d5d233f26069a65634a9e63/smith1963.pdf
https://ipstesting.com/find-a-test/tappi-test-methods/tappi-t-230-pulp-viscosity/
https://standards.globalspec.com/std/13394415/tappi-t-230
https://www.benchchem.com/product/b1599040?utm_src=pdf-body
https://2024.sci-hub.se/3894/e920ef5b6d5d233f26069a65634a9e63/smith1963.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Materials:

Sodium Tartrate (Na2CaH40Oe:-2H20)

Ferric Nitrate (Fe(NO3)3-9H20) or Ferric Chloride (FeCl3)[7]

Sodium Hydroxide (NaOH)

Distilled or Deionized Water

Procedure:

Prepare Tartrate Solution: In a beaker, dissolve the required amount of sodium tartrate in

distilled water. Cool the solution to approximately 5°C in an ice bath. It is critical to protect
the solution from light from this point forward (e.g., by covering the beaker with aluminum
foil).

Add Ferric Salt: Slowly add the ferric nitrate to the chilled sodium tartrate solution while
stirring continuously.

Add Caustic Solution: Prepare a chilled, concentrated (e.g., 40%) sodium hydroxide solution.
Slowly add this chilled NaOH solution to the ferric-tartrate mixture. This step is exothermic;
maintain a low temperature with the ice bath and add the NaOH dropwise to prevent
overheating.

Final Dilution & Stabilization: Dilute the solution with cold distilled water to achieve the final
target concentrations of the complex and free NaOH. For enhanced stability, an additional 5
grams of sodium tartrate per liter of final solution can be added.[6]

Storage: Store the final stock solution in a dark, refrigerated container.

Protocol 2: Cellulose Viscosity Measurement

Procedure:

Sample Preparation: Weigh an amount of oven-dried cellulose pulp that will yield the desired
final concentration (e.g., 0.25 g for a 0.5% solution in a final volume of 50 mL).
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Dissolution: Place the weighed cellulose sample into a dissolution vial with a stir bar. Add the
calculated volume of the prepared FeTNa solution. Seal the vial tightly to prevent oxidation.

Stirring: Place the vial on a magnetic stirrer and mix vigorously until the cellulose is
completely dissolved. This may take from 30 minutes to several hours depending on the
pulp's DP.

Temperature Equilibration: Transfer the cellulose solution to a capillary viscometer (e.g.,
Cannon-Fenske or Ubbelohde type). Place the viscometer in a constant temperature water
bath set to 25.0 £ 0.1 °C and allow at least 15-30 minutes for the solution to reach thermal
equilibrium.[11]

Measurement: Measure the efflux time of the solution between the viscometer's calibration
marks. Perform at least three measurements that agree within a specified tolerance (e.g.,
+0.2 seconds).

Calculation: Calculate the kinematic viscosity from the average efflux time and the
viscometer constant. The relative viscosity can be determined by comparing the solution's
viscosity to that of the pure FeTNa solvent measured under the same conditions.
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Caption: Experimental workflow for cellulose viscosity measurement.
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Caption: Troubleshooting logic for inconsistent viscosity results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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